Cas no 2152645-17-3 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(1-methyl-1H-indol-3-yl)acetate)

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(1-methyl-1H-indol-3-yl)acetate structure
2152645-17-3 structure
Product Name:1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(1-methyl-1H-indol-3-yl)acetate
CAS No:2152645-17-3
MF:C19H14N2O4
MW:334.325464725494
CID:6605737
PubChem ID:165342373
Update Time:2023-12-05

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(1-methyl-1H-indol-3-yl)acetate Chemical and Physical Properties

Names and Identifiers

    • DTXSID401133905
    • EN300-6517771
    • 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(1-methyl-1H-indol-3-yl)acetate
    • 2152645-17-3
    • 1H-Indole-3-acetic acid, 1-methyl-, 1,3-dihydro-1,3-dioxo-2H-isoindol-2-yl ester
    • Inchi: 1S/C19H14N2O4/c1-20-11-12(13-6-4-5-9-16(13)20)10-17(22)25-21-18(23)14-7-2-3-8-15(14)19(21)24/h2-9,11H,10H2,1H3
    • InChI Key: YPKNTWCPJLCHPE-UHFFFAOYSA-N
    • SMILES: O(C(CC1=CN(C)C2C=CC=CC1=2)=O)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

  • Exact Mass: 334.09535693g/mol
  • Monoisotopic Mass: 334.09535693g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 4
  • Complexity: 554
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 68.6Ų

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(1-methyl-1H-indol-3-yl)acetate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-6517771-1.0g
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(1-methyl-1H-indol-3-yl)acetate
2152645-17-3
1g
$0.0 2023-05-31
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